Cas no 659728-15-1 (Hexenone, methyl-)
Hexenone, methyl- structure
Product Name:Hexenone, methyl-
CAS No:659728-15-1
MF:C7H12O
MW:112.169582366943
CID:397026
PubChem ID:54559114
Update Time:2025-04-19
Hexenone, methyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexenone, methyl-
- hept-4-en-3-one
- DTXSID80712199
- methylhexenon
- 659728-15-1
-
- Inchi: 1S/C7H12O/c1-3-5-6-7(8)4-2/h5-6H,3-4H2,1-2H3
- InChI Key: ZPGYUDWZVQOWNY-UHFFFAOYSA-N
- SMILES: O=C(C=CCC)CC
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 92.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Hexenone, methyl- Related Literature
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
659728-15-1 (Hexenone, methyl-) Related Products
- 103560-62-9((E)-4-Oxo-2-nonenal)
- 4643-27-0(2-Octen-4-one)
- 2497-21-4(4-Hexen-3-one)
- 1121-66-0(2-Cycloheptenone)
- 2492-43-5(2-Hexenal, 4-oxo-,(2E)-)
- 409-02-9(Heptenone, methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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